3-Deoxy-8-deacetylyunaconintine

• Molecular Formula: C33H47NO9
• Molecular Weight: 601.7 g/mol
• IUPAC Name: [(2R,3R,4R,5S,6S,8R,9R,10R,13S,16S,17R,18R)-11-ethyl-5,8-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
• InChI: InChI=1S/C33H47NO9/c1-7-34-16-30(17-38-2)13-12-21(40-4)33-20-14-31(36)22(41-5)15-32(37,24(27(33)34)25(42-6)26(30)33)23(20)28(31)43-29(35)18-8-10-19(39-3)11-9-18/h8-11,20-28,36-37H,7,12-17H2,1-6H3/t20-,21+,22+,23-,24+,25+,26-,27-,28-,30+,31+,32-,33?/m1/s1
• InChI Key: BDDLZZSRQWCCDP-JNFDTSIHSA-N
• Isomeric SMILES: CCN1C[C@@]2(CC[C@@H](C34[C@@H]2[C@H]([C@@H]([C@H]31)[C@]5(C[C@@H]([C@]6(C[C@@H]4[C@@H]5[C@H]6OC(=O)C7=CC=C(C=C7)OC)O)OC)O)OC)OC)COC
• Canonical SMILES: CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)O)OC)OC)COC

Description

3-Deoxy-8-deacetylyunaconintine is a diterpenoid alkaloid structurally derived from yunaconitine, a highly toxic compound found in plants of the Aconitum genus. The compound is characterized by the absence of a hydroxyl group at the C3 position (3-deoxy) and the removal of an acetyl group at the C8 position (8-deacetyl). These modifications significantly alter its physicochemical and pharmacological properties compared to its parent compound. The deoxygenation and deacetylation in 3-Deoxy-8-deacetylyunaconintine likely reduce its polarity and may influence its bioavailability and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Deoxy-8-deacetylyunaconintine typically involves multiple steps, starting from yunaconitine. The process includes selective deacetylation and deoxygenation reactions. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for achieving high yields and purity. Detailed synthetic routes and conditions are often proprietary and may vary depending on the desired scale of production .

Industrial Production Methods

Industrial production of 3-Deoxy-8-deacetylyunaconintine involves optimizing the synthetic routes for large-scale manufacturing. This includes the use of continuous flow reactors, automated systems, and stringent quality control measures to ensure consistency and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Deoxy-8-deacetylyunaconintine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the molecule.

Substitution: Various substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions, such as solvent choice, temperature, and pH, are optimized based on the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds .

Scientific Research Applications

3-Deoxy-8-deacetylyunaconintine has several scientific research applications, including:

Chemistry: It is used as a precursor for synthesizing other complex molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Deoxy-8-deacetylyunaconintine involves its interaction with specific molecular targets and pathways. It may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Key Findings :

• The removal of the C8 acetyl group (as in 8-deacetylyunaconitine) increases solubility by introducing a free hydroxyl group, reducing LogP by ~0.3 units .
• 3-Deoxygenation (as in 3-deoxyyunaconitine) raises LogP due to decreased polarity, but this effect is mitigated in 3-Deoxy-8-deacetylyunaconitine by the concurrent C8 deacetylation, resulting in balanced lipophilicity .

Bioactivity and Toxicity

• Yunaconitine : Potent neurotoxin (LD₅₀ in mice: 0.1 mg/kg) due to strong sodium channel activation.
• 8-Deacetylyunaconitine : Reduced toxicity (LD₅₀: 0.5 mg/kg) but retained sodium channel interaction.